Cas no 1339779-92-8 (N-(3,3-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-3-amine)

N-(3,3-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-3-amine is a specialized amine derivative featuring a cyclohexyl backbone substituted with dimethyl groups and a methylated pyrazole moiety. This compound is of interest in synthetic and medicinal chemistry due to its structural rigidity and potential as a building block for bioactive molecules. The dimethylcyclohexyl group enhances lipophilicity, while the pyrazole ring offers sites for further functionalization. Its well-defined stereochemistry and stability under various conditions make it suitable for applications in ligand design and pharmaceutical intermediates. The compound's purity and consistent performance are key advantages in research and industrial settings.
N-(3,3-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-3-amine structure
1339779-92-8 structure
Product Name:N-(3,3-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-3-amine
CAS No:1339779-92-8
MF:C12H21N3
MW:207.315242528915
CID:5217468
PubChem ID:64467220
Update Time:2025-10-29

N-(3,3-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3,3-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, N-(3,3-dimethylcyclohexyl)-1-methyl-
    • Inchi: 1S/C12H21N3/c1-12(2)7-4-5-10(9-12)13-11-6-8-15(3)14-11/h6,8,10H,4-5,7,9H2,1-3H3,(H,13,14)
    • InChI Key: VPCGYCXGQRUKMQ-UHFFFAOYSA-N
    • SMILES: N(C1C=CN(C)N=1)C1CCCC(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.8

N-(3,3-Dimethylcyclohexyl)-1-methyl-1H-pyrazol-3-amine Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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